Magnesium perchlorate hexahydrate
Overview
Description
Magnesium perchlorate hexahydrate is a highly hygroscopic compound with the chemical formula Mg(ClO₄)₂·6H₂O. It is a powerful oxidizing agent and is widely used in various scientific and industrial applications due to its strong dehydrating properties .
Mechanism of Action
Target of Action
Magnesium perchlorate hexahydrate primarily targets water molecules in the environment. It acts as a powerful desiccant, absorbing water from the surrounding atmosphere . It can also be used as an electrophilic catalyst for non-enzymic reduction of synthetic dihydropyridines .
Mode of Action
As a desiccant, this compound absorbs water molecules, effectively drying the surrounding environment . As an electrophilic catalyst, it facilitates the reduction of synthetic dihydropyridines .
Biochemical Pathways
The primary biochemical pathway influenced by this compound is the water cycle in the environment. By absorbing water, it alters the humidity and moisture levels in its surroundings .
Pharmacokinetics
It is highly soluble in water, which influences its distribution in an aqueous environment .
Result of Action
The primary result of this compound’s action is a decrease in environmental humidity due to its desiccant properties . When used as a catalyst, it facilitates the reduction of synthetic dihydropyridines .
Action Environment
Environmental factors significantly influence the action of this compound. Its desiccant properties are more pronounced in humid environments . Additionally, it has been found on Mars, where it may contribute to the potential existence of liquid aqueous solutions under certain temperature and pressure conditions .
Biochemical Analysis
Biochemical Properties
It is known that it can be used as an electrophilic catalyst for non-enzymic reduction of synthetic dihydropyridines . This suggests that it may interact with enzymes, proteins, and other biomolecules in a way that facilitates these reactions.
Molecular Mechanism
It is known to be a powerful oxidizing agent , which suggests that it may exert its effects at the molecular level through oxidation reactions
Preparation Methods
Magnesium perchlorate hexahydrate can be synthesized through several methods:
Reaction of Magnesium Hydroxide and Perchloric Acid: This is a common method where magnesium hydroxide reacts with perchloric acid to form magnesium perchlorate and water.
Double Displacement Reaction: Another method involves the reaction between sodium perchlorate and magnesium sulfate, resulting in magnesium perchlorate and sodium sulfate in an aqueous solution.
Chemical Reactions Analysis
Magnesium perchlorate hexahydrate undergoes various chemical reactions:
Oxidation Reactions: As a strong oxidizing agent, it can react vigorously with organic materials, potentially causing combustion or explosion.
Dehydration: It is used as a desiccant to dry gas or air samples due to its hygroscopic nature.
Catalytic Reactions: It serves as an efficient catalyst for the synthesis of α-aminophosphonates, imines, and phenylhydrazones by reacting with carbonyl compounds and amines
Scientific Research Applications
Magnesium perchlorate hexahydrate has a wide range of applications in scientific research:
Chemistry: It is used as a powerful dehydrating agent in gas chromatography and other analytical techniques.
Biology: It can be used in the non-enzymic reduction of synthetic dihydropyridines.
Medicine: Its oxidizing properties are utilized in various pharmaceutical applications.
Comparison with Similar Compounds
Magnesium perchlorate hexahydrate can be compared with other perchlorates such as:
Calcium Perchlorate: Similar in its oxidizing properties but differs in its solubility and hygroscopic nature.
Barium Perchlorate: Also a strong oxidizing agent but has different applications due to its unique chemical properties.
This compound stands out due to its high hygroscopicity and strong oxidizing nature, making it particularly useful in applications requiring efficient moisture absorption and oxygen release.
Properties
IUPAC Name |
magnesium;diperchlorate;hexahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2ClHO4.Mg.6H2O/c2*2-1(3,4)5;;;;;;;/h2*(H,2,3,4,5);;6*1H2/q;;+2;;;;;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGBDNCBRZIMSDZ-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl2H12MgO14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White deliquescent solid; [Hawley] White hygroscopic crystals; [MSDSonline] |
Source
|
| Record name | Magnesium perchlorate hexahydrate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9271 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
13446-19-0 |
Source
|
| Record name | Magnesium perchlorate hexahydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013446190 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Magnesium perchlorate hexahydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[(2-Cyanoethyl)amino]-3-phenylpropanoic acid](/img/structure/B79200.png)
